2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide

• IUPAC Name: N-(6-methyl-1,3-benzothiazol-2-yl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C17H13N3O4S2/c1-10-6-7-12-13(8-10)25-17(18-12)19-15(21)9-20-16(22)11-4-2-3-5-14(11)26(20,23)24/h2-8H,9H2,1H3,(H,18,19,21)
• InChI Key: SUTYQDHNHOKHDF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)CN3C(=O)C4=CC=CC=C4S3(=O)=O
• Molecular Formula: C17H13N3O4S2
• Molecular Weight: 387.4 g/mol

Description

2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C17H13N3O4S2 and its molecular weight is 387.43. The purity is usually 95%.
BenchChem offers high-quality 2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of derivatives of 2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide involve complex chemical reactions aiming to produce compounds with potential therapeutic applications. For example, a series of N-substituted saccharins including derivatives of the compound were synthesized and evaluated for their anti-inflammatory, antioxidant, and anticancer activities, demonstrating significant biological activities (Al-Fayez et al., 2022).

Antimicrobial and Antifungal Activities

Several studies have focused on the antimicrobial and antifungal properties of derivatives. For instance, novel series of N-(benzo[d]thiazol-2-yl)-2-((2,4'-dioxospiro[indoline-3,2'-thiazolidin]-3'-yl)amino)acetamide derivatives were synthesized and showed significant antibacterial activity against both Gram-positive and Gram-negative bacteria (Borad et al., 2015).

Anticancer Activities

The anticancer potential of these compounds has also been a subject of research. For example, the synthesis of 4-thiazolidinones containing benzothiazole moiety and their screening for antitumor activity revealed that some derivatives exhibit promising anticancer properties against various cancer cell lines (Havrylyuk et al., 2010).

Anti-Inflammatory Activities

Derivatives of this compound have been synthesized and evaluated for their anti-inflammatory activity, demonstrating significant potential in both in-vitro and in-vivo models. For instance, novel derivatives were synthesized and showed promising anti-inflammatory activity, suggesting their potential as therapeutic agents (Nikalje et al., 2014).

Photophysical Properties and Theoretical Studies

The photophysical properties of derivatives have been explored to understand their potential applications further. For example, spectroscopic and quantum mechanical studies on bioactive benzothiazolinone acetamide analogs provided insights into their ligand-protein interactions and photovoltaic efficiency, indicating their suitability as photosensitizers in dye-sensitized solar cells (Mary et al., 2020).